3,3'-[{5-[(4-nitrobenzoyl)amino]-1,3-phenylene}bis(carbonylimino)]dibenzoic acid

• IUPAC Name: 3-[[3-[(3-carboxyphenyl)carbamoyl]-5-[(4-nitrobenzoyl)amino]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C29H20N4O9/c34-25(16-7-9-24(10-8-16)33(41)42)32-23-14-19(26(35)30-21-5-1-3-17(12-21)28(37)38)11-20(15-23)27(36)31-22-6-2-4-18(13-22)29(39)40/h1-15H,(H,30,35)(H,31,36)(H,32,34)(H,37,38)(H,39,40)
• InChI Key: NZTIINYZEGQGOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC(=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)NC4=CC=CC(=C4)C(=O)O)C(=O)O
• Molecular Formula: C29H20N4O9
• Molecular Weight: 568.5 g/mol

Description

3,3'-[{5-[(4-nitrobenzoyl)amino]-1,3-phenylene}bis(carbonylimino)]dibenzoic acid is a small molecule that has gained significant attention in the scientific community due to its unique chemical structure and potential applications. This compound is commonly referred to as NBPB, and it has been the subject of numerous studies aimed at understanding its synthesis, mechanism of action, and potential uses in scientific research.

Mechanism of Action

The mechanism of action of NBPB is not fully understood, but it is believed to involve the formation of hydrogen bonds and electrostatic interactions with specific proteins. These interactions lead to the stabilization of protein-protein complexes and the emission of a fluorescent signal.
Biochemical and Physiological Effects:
NBPB has been shown to have minimal biochemical and physiological effects on cells and tissues. This property makes it an ideal tool for studying protein-protein interactions without interfering with normal cellular processes.

Advantages and Limitations for Lab Experiments

The advantages of using NBPB in lab experiments include its high sensitivity and specificity for detecting protein-protein interactions, its minimal biochemical and physiological effects, and its versatility for use in various experimental conditions. The limitations of using NBPB include its complex synthesis method, its potential for photobleaching, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on NBPB. One potential direction is the development of new synthesis methods that are more efficient and scalable. Another direction is the optimization of NBPB for use in in vivo imaging of protein-protein interactions. Additionally, the development of new fluorescent probes based on the structure of NBPB could lead to the discovery of new protein-protein interactions and signaling pathways.

Synthesis Methods

The synthesis of NBPB is a complex process that involves several steps. The first step involves the reaction of 4-nitrobenzoyl chloride with 1,3-phenylenediamine to form a nitrobenzamide intermediate. This intermediate is then reacted with 4-nitrobenzoyl chloride and phosgene to form the final product, NBPB. The synthesis of NBPB is a challenging process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

NBPB has several potential applications in scientific research. One of the most promising applications is as a fluorescent probe for detecting protein-protein interactions. NBPB has been shown to bind to specific proteins and emit a fluorescent signal when the proteins interact. This property makes NBPB an ideal tool for studying protein-protein interactions in vitro and in vivo.